Cas no 851094-59-2 ((2E)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 851094-59-2
• MF: C₁₇H₁₃N₃O₄S
• MW: 355.367822408676
• CID: 6536419
• Update Time: 2025-05-21

(2E)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
• 2-Propenamide, N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-(2-thienyl)-

• Inchi： 1S/C17H13N3O4S/c21-15(6-4-12-2-1-9-25-12)18-17-20-19-16(24-17)11-3-5-13-14(10-11)23-8-7-22-13/h1-6,9-10H,7-8H2,(H,18,20,21)
• InChI Key： FOBOSNMBXLTSQN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3OCCOC3=C2)O1)(=O)C=CC1SC=CC=1

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• pka: 10.43±0.70(Predicted)

Additional information on (2E)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide

Recent Advances in the Study of (2E)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide (CAS: 851094-59-2)

The compound (2E)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide, with the CAS number 851094-59-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a benzodioxin moiety, an oxadiazole ring, and a thiophene-based acrylamide, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the condensation of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with hydrazine hydrate, followed by cyclization to form the oxadiazole ring. The final step involved the introduction of the thiophene acrylamide moiety via a Knoevenagel condensation, yielding the target compound with high enantiomeric purity.

Pharmacological evaluations have revealed that (2E)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide exhibits potent inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. In vitro assays demonstrated significant suppression of TNF-α and IL-6 production in macrophage cells, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound showed selective inhibition of JAK3 kinase, a target implicated in autoimmune disorders, with an IC50 value of 12 nM, making it a promising candidate for further development.

Recent mechanistic studies have shed light on the compound's mode of action. Molecular docking simulations and X-ray crystallography revealed that the acrylamide group forms a covalent bond with a cysteine residue in the kinase's ATP-binding pocket, leading to irreversible inhibition. This finding was corroborated by mass spectrometry analysis, which confirmed the formation of a stable adduct. Such irreversible binding could offer advantages in terms of prolonged pharmacological effects and reduced dosing frequency, although potential off-target effects warrant further investigation.

In addition to its kinase inhibitory properties, preliminary studies have explored the compound's potential in oncology. A 2024 study in Cancer Research reported that the molecule induced apoptosis in triple-negative breast cancer cells by disrupting mitochondrial membrane potential and activating caspase-3. The compound also exhibited synergistic effects when combined with standard chemotherapeutic agents, suggesting its potential as an adjunct therapy. However, these findings are still in the early stages, and more extensive preclinical studies are needed to validate its efficacy and safety.

Despite these promising results, challenges remain in the development of (2E)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide as a therapeutic agent. Pharmacokinetic studies have indicated moderate oral bioavailability and rapid clearance in rodent models, necessitating formulation optimization or structural modifications to improve its drug-like properties. Additionally, the compound's potential toxicity profile, particularly its effects on liver enzymes, requires thorough evaluation in long-term studies.

In conclusion, recent research on (2E)-N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide (CAS: 851094-59-2) has demonstrated its multifaceted pharmacological potential, particularly in inflammation and oncology. While significant progress has been made in understanding its synthesis and mechanism of action, further studies are needed to address its pharmacokinetic limitations and safety profile. This compound represents a valuable addition to the toolkit of medicinal chemists and may pave the way for novel therapeutic strategies in the coming years.